7,7-Difluorooctahydropyrrolo[1,2-a]pyrazine

• Molecular Formula: C7H12F2N2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 7,7-difluoro-2,3,4,6,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C7H12F2N2/c8-7(9)3-6-4-10-1-2-11(6)5-7/h6,10H,1-5H2
• InChI Key: WRZOXGCZOWTRIE-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CC(CC2CN1)(F)F

Description

7,7-Difluorooctahydropyrrolo[1,2-a]pyrazine is a useful research compound. Its molecular formula is C7H12F2N2 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A pressure bottle was charged with (S)-7,7-difluoro-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (350 mg, 1841 μmol) and THF under nitrogen, and the solution was cooled to 0° C. under nitrogen. Lithium aluminum hydride (3681 μl, 3681 μmol) was added, the mixture was allowed to warm to RT, followed by heating at reflux for 3 h. 2 mL of water was carefully added, followed by 2 mL of 6N NaOH. After stirring for 10 min, the mixture was filtered through Celite and washed with EtOAc. The filtrate was concentrated. GC/MS: [M+H]=163.